Cas no 1641578-50-8 (2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1641578-50-8
• MF: C₁₃H₁₆BF₃O₃
• MW: 288.070554733276
• CID: 4610392
• PubChem ID: 81332570
• Update Time: 2025-06-13

2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-(difluoromethoxy)-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Fluoro-5-(difluromethoxy)phenylboronic acid pinacol ester
• 2-[3-(DIFLUOROMETHOXY)-5-FLUOROPHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• TQU0330
• CL9723
• 2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[3-(difluoromethoxy)-5-fluorophenyl]-4,4,5,5-tetramethyl-
• 2-[3-(DIFLUOROMETHOXY)-5-FLUOROPHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOR+
• MFCD24039811
• CS-0375686
• Z1438267718
• 1641578-50-8
• AKOS019904752
• MFCD18395052
• EN300-1268052

• Inchi： 1S/C13H16BF3O3/c1-12(2)13(3,4)20-14(19-12)8-5-9(15)7-10(6-8)18-11(16)17/h5-7,11H,1-4H3
• InChI Key： CBYJISDRXWPTNP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OC(F)F

Computed Properties

• Exact Mass: 288.1144590g/mol
• Monoisotopic Mass: 288.1144590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-3-(Difluoromethoxy)-5-Fluorophenyl-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane (CAS No. 1641578-50-8)

2-3-(Difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1641578-50-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is a boronic ester derivative characterized by its unique functional groups, including difluoromethoxy and fluorophenyl moieties. These features make it an attractive building block for the development of novel pharmaceuticals and materials.

The chemical structure of 2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane consists of a boron atom coordinated with two tetramethyl groups and a difluoromethoxy-substituted fluorophenyl group. The presence of these functional groups imparts specific chemical properties that are crucial for its applications in various scientific and industrial processes.

In recent years, the use of boronic esters in organic synthesis has become increasingly prevalent due to their stability and reactivity. Boronic esters are often employed as intermediates in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules. The difluoromethoxy and fluorophenyl substituents in 2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane enhance its reactivity and selectivity in these coupling reactions.

One of the key applications of 2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is in the development of new pharmaceuticals. Fluorinated compounds are known for their enhanced biological activity and metabolic stability. The difluoromethoxy group in particular has been shown to improve the pharmacokinetic properties of drug candidates by increasing their lipophilicity and reducing their susceptibility to metabolic degradation.

Recent studies have demonstrated the potential of 2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a precursor for the synthesis of potent anticancer agents. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of difluoromethoxy-substituted boronic esters that exhibited significant antiproliferative activity against various cancer cell lines. The researchers attributed this activity to the unique electronic properties conferred by the difluoromethoxy group.

Beyond its applications in medicinal chemistry, 2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also found use in materials science. Fluorinated compounds are known for their low surface energy and non-stick properties, making them valuable for the development of coatings and polymers with enhanced performance characteristics. The boronic ester functionality can be further modified to introduce additional functional groups or cross-linking agents, expanding its utility in material design.

The synthesis of 2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves several steps. One common approach is to start with a suitable aryl bromide or iodide and perform a boronate esterification reaction using pinacol diboron as the boron source. The resulting boronic ester can then be functionalized with the difluoromethoxy group through a nucleophilic substitution reaction or other suitable methods.

The purity and quality of 2-3-(difluoromethoxy)-5-fluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are critical for its successful application in research and development. High-purity samples are typically obtained through column chromatography or other purification techniques to ensure that they meet the stringent requirements of pharmaceutical and materials science applications.

In conclusion, 2-3-(difluoromethoxy)-5-fluorophenyl-4,4， 5， 5-tetramethyl - 1， 3， 2 - dioxaborolane (CAS No. 1641578 - 0 - 8) is a highly versatile compound with significant potential in various scientific and industrial fields. Its unique chemical structure and functional groups make it an attractive building block for the development of novel pharmaceuticals and materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this important compound.